1-(2-Bromophenyl)piperazin-2-one

• IUPAC Name: 1-(2-bromophenyl)piperazin-2-one
• InChI: InChI=1S/C10H11BrN2O/c11-8-3-1-2-4-9(8)13-6-5-12-7-10(13)14/h1-4,12H,5-7H2
• InChI Key: OHSOSFQRIWWQQV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1)C2=CC=CC=C2Br
• Molecular Formula: C10H11BrN2O
• DSSTOX Substance ID: DTXSID80679995
• Molecular Weight: 255.11 g/mol
• CAS RN: 885275-22-9

Description

“1-(2-Bromophenyl)piperazin-2-one” is a compound with the CAS Number: 885275-22-9. It has a molecular weight of 255.11.

Synthesis Analysis

The synthesis of piperazin-2-one derivatives has been reported in various studies. One common method involves the cyclization of 1,2-diamine derivatives with sulfonium salts. Another method reported involves the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions.

Molecular Structure Analysis

The molecular structure of “1-(2-Bromophenyl)piperazin-2-one” is represented by the linear formula C10H11BrN2O. The InChI code for this compound is 1S/C10H11BrN2O/c11-8-3-1-2-4-9(8)13-6-5-12-7-10(13)14/h1-4,12H,5-7H2.

Physical And Chemical Properties Analysis

“1-(2-Bromophenyl)piperazin-2-one” is a white solid. The compound has a molecular weight of 255.11. Other physical and chemical properties such as boiling point, melting point, flash point, and density are not specified in the search results.

Scientific Research Applications

Antifungal Agents

• Field : Pharmacology
• Application : Piperazine derivatives have been synthesized as potential antifungal agents.
• Method : The compounds were synthesized via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid (PPA).
• Results : Compounds exhibited moderate antifungal activity against C. albicans strains (ATCC 10231 and clinical isolate) and C. galibrata ATCC 15126 strain.

Biological Activity

• Field : Biochemistry
• Application : Piperazine can be found in biologically active compounds for a variety of disease states.
• Method : The specific methods of application or experimental procedures were not detailed in the source.
• Results : Piperazine derivatives have been used in antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs.

Synthesis of Aprepitant

• Field : Organic Chemistry
• Application : Piperazin-2-ones have been used in the synthesis of Aprepitant, a potent antiemetic drug.
• Method : A one-pot Knoevenagel reaction/asymmetric epoxidation/domino ring-opening cyclization (DROC) has been developed from commercial aldehydes, (phenylsulfonyl)-acetonitrile, cumyl hydroperoxide, 1,2-ethylendiamines, and 1,2-ethanol amines to provide 3-aryl/alkyl piperazin-2-ones and morpholin-2-ones in yields of 38 to 90% and up to 99% ee.
• Results : The sequence has been applied for a short enantioselective entry to a key intermediate, in both absolute configurations, involved in the synthesis of Aprepitant.

Antifungal Activity

• Field : Pharmacology
• Application : Some 3-(4-arylpiperazin-1-yl)cinnolines have been synthesized as potential antifungal agents.
• Method : The compounds were synthesized via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid (PPA).
• Results : The results reveal that these compounds have no antifungal activity against C. galibrata clinical isolates (1 and 2), and C. albicans ATCC 10231; the results also show that 9a and 9d display fungicidal activity against C. galibrata ATCC 15126 strain.

Antitumor Activity

• Field : Pharmacology
• Application : Some 3-(4-arylpiperazin-1-yl)cinnolines have been synthesized as potential antitumor agents.
• Method : The compounds were synthesized via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid (PPA).
• Results : The antitumor activity of the newly synthesized compounds was evaluated.

Antibacterial Activity

• Field : Microbiology
• Application : Piperazine derivatives have been synthesized as potential antibacterial agents.
• Method : The compounds were synthesized via direct interaction of the appropriate hydrazonoyl chlorides with the corresponding N-substituted piperazine in the presence of triethylamine.
• Results : The antibacterial activity of the newly synthesized compounds was evaluated.